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Compound of Interest

Compound Name: 2-Bromopropane

Cat. No.: B125204

An In-depth Whitepaper on the Synthesis, Applications, and Safety of a Versatile Alkylating
Agent

Abstract

This technical guide provides a comprehensive overview of 2-bromopropane (isopropyl
bromide), a key reagent in organic synthesis and pharmaceutical development. It details the
compound's physicochemical properties, synthesis protocols, and diverse applications, with a
particular focus on its role as an alkylating agent for introducing the isopropyl group in the
creation of active pharmaceutical ingredients (APIs). The guide also includes detailed
experimental methodologies for its synthesis and analysis, alongside critical safety and
toxicology information. This document is intended to serve as a vital resource for researchers,
chemists, and professionals involved in drug discovery and chemical manufacturing.

Chemical and Physical Properties

2-Bromopropane is a colorless liquid with the chemical formula CsH7Br. It is also known as
isopropyl bromide and 2-propyl bromide.

Table 1: Chemical Identifiers for 2-Bromopropane
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Identifier

Value

CAS Number

75-26-3[1]

Molecular Formula

CsH7Br[2][3]

Alternate Names

Isopropyl bromide, 2-Propyl bromide[1]

Molecular Weight 122.99 g/mol [1]
SMILES CC(C)Br
InChl 1S/C3H7Br/c1-3(2)4/h3H,1-2H3

Table 2: Physicochemical Properties of 2-Bromopropane

Property Value
Appearance Colorless liquid[4]
Boiling Point 59-61 °C[4]
Melting Point -89 °C[4]

Density 1.31 g/mL at 25 °C

Solubility in Water

3.2 g/L at 20 °C[4]

Refractive Index

1.425 (at 20°C)

Vapor Pressure

32 kPa at 20 °C[4]

Synthesis of 2-Bromopropane

2-Bromopropane is commercially available but can also be synthesized in the laboratory. The

primary methods involve the reaction of isopropanol with a bromine source.

Experimental Protocol: Synthesis from Isopropanol and

Hydrobromic Acid

This method involves the nucleophilic substitution reaction of isopropanol with hydrobromic

acid.
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Methodology:

e In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place a
measured amount of isopropanol.

e Cool the flask in an ice bath.

e Slowly add concentrated hydrobromic acid to the isopropanol with constant stirring.
 After the addition is complete, heat the mixture to reflux for several hours.

 After reflux, allow the mixture to cool to room temperature.

» Transfer the mixture to a separatory funnel and wash with water, followed by a wash with a
saturated sodium bicarbonate solution to neutralize any remaining acid.

e Wash again with water and then with a saturated sodium chloride solution.
o Dry the organic layer over anhydrous magnesium sulfate or calcium chloride.

« Filter to remove the drying agent.

Purify the crude 2-bromopropane by distillation, collecting the fraction that boils at 59-61 °C.

Synthesis from Propene

An alternative synthesis route is the electrophilic addition of hydrogen bromide (HBr) to
propene. According to Markovnikov's rule, this reaction favors the formation of 2-
bromopropane.

Caption: Synthesis of 2-Bromopropane from Propene via Electrophilic Addition.

Applications in Pharmaceutical and Organic
Synthesis

2-Bromopropane is a versatile reagent primarily used as an alkylating agent to introduce the
isopropyl group into various molecules. This functionality is crucial in the synthesis of many
active pharmaceutical ingredients (APIs).[1]
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Role as a Pharmaceutical Intermediate

The introduction of an isopropyl group can significantly alter the pharmacokinetic and
pharmacodynamic properties of a drug molecule. 2-Bromopropane serves as a key building
block in the creation of complex molecular architectures essential for therapeutic efficacy.[1] Its
predictable reactivity and ability to form carbon-carbon and carbon-heteroatom bonds make it a
valuable tool for medicinal chemists.

Grignard Reagent Formation

2-Bromopropane is used to prepare isopropyl magnesium bromide, a Grignard reagent, which
is a powerful nucleophile for creating carbon-carbon bonds in complex organic synthesis.

Caption: Formation of Isopropyl Magnesium Bromide.

Analytical Methods

Accurate quantification of 2-bromopropane is essential for process control, impurity profiling in
pharmaceuticals, and occupational exposure monitoring.

Experimental Protocol: Gas Chromatography-Flame
lonization Detection (GC-FID) for Air Samples

This method is adapted from the NIOSH Method 1025 for the determination of 2-
bromopropane in air.[5]

Methodology:

o Sample Collection: Draw a known volume of air through a solid sorbent tube (e.g., Anasorb
CSC, 100/50 mg) at a flow rate of 0.01 to 0.2 L/min.[6]

e Sample Preparation:
o Place the front and back sorbent sections of the sampler tube in separate vials.[6]
o Add 1.0 mL of carbon disulfide to each vial and cap securely.[6]

o Agitate the vials for 30 minutes.[6]
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e GC-FID Analysis:

o Column: Capillary, fused silica, 30-m x 0.32-mm ID; 1.8-um film phenyl/methyl
polysiloxane (e.g., Rtx-502.2).[6]

o Carrier Gas: Helium.[6]
o Temperatures:

» |njection: 200°C[6]

» Detector: 250°CJ[6]

= Column: 35°C (3 min) to 150°C (at 8°C/min)[6]
o Injection Volume: 1 pL.[6]

o Calibration: Prepare standard solutions of 2-bromopropane in carbon disulfide and calibrate
daily with at least six working standards.[6]
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Caption: Workflow for the Analysis of 2-Bromopropane in Air by GC-FID.

Experimental Protocol: Headspace GC-MS for Urine
Samples

This method allows for the sensitive determination of unmetabolized 2-bromopropane in urine.
Methodology:

e Sample Preparation:
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o Place a urine sample into a headspace vial.
o Add an internal standard (e.g., deuterated benzene).

o Seal the vial.

¢ Incubation: Incubate the sample at 50°C to allow 2-bromopropane to partition into the
headspace.

e Extraction: Use Headspace Solid Phase Dynamic Extraction (SPDE) to extract and enrich
the analyte from the gas phase.[7]

e GC-MS Analysis:
o Inject the headspace extract into the gas chromatograph.[7]
o Separate the components on an appropriate GC column.

o Detect and quantify 2-bromopropane using a mass spectrometer, often in Single-lon-
Monitoring (SIM) mode for enhanced sensitivity.[7]

» Calibration: Prepare calibration standards in blank urine and process them in the same
manner as the samples.[7]

Toxicology and Safety

2-Bromopropane is a hazardous substance that requires careful handling.

Table 3: GHS Hazard Information for 2-Bromopropane

Hazard Class Hazard Statement

Flammable Liquids H225: Highly flammable liquid and vapor[8]

] o H360: May damage fertility or the unborn
Reproductive Toxicity

child[8]
Specific Target Organ Toxicity (Repeated H373: May cause damage to organs through
Exposure) prolonged or repeated exposure[8]
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Health Effects

Exposure to 2-bromopropane has been associated with reproductive and hematopoietic
toxicity in both humans and experimental animals.[9][10] It can impair testicular function in
males and ovarian function in females.[9][10] It may also cause damage to the bone marrow.
[10]

Handling and Safety Precautions

e Use only in a well-ventilated area, preferably under a chemical fume hood.[11]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

o Keep away from heat, sparks, open flames, and other ignition sources.[8][12]
e Ground and bond containers and receiving equipment to prevent static discharge.[12]

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[12]

Conclusion

2-Bromopropane is a fundamentally important reagent in the fields of organic synthesis and
drug development. Its ability to efficiently introduce the isopropyl moiety makes it an invaluable
tool for constructing complex molecules with desired biological activities. While its utility is
clear, its associated health hazards necessitate strict adherence to safety protocols. This guide
provides the essential technical information for the safe and effective use of 2-bromopropane
in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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